Bioconversion of syngas (H2–CO–CO2) to organics is an excellent means of carbon recycling. Membrane-based gas-delivery systems can overcome the challenge of syngas’s low solubility in water. However, to maintain syngas conversion stoichiometry, it is crucial to have a membrane that delivers gases at high rates without selectivity toward any component. We synthesized an asymmetric, high-flux, low-selectivity hollow-fiber membrane, “small-defect-engineered”, to prevent bubble formation in future bioreactors. We created six sets of Matrimid membranes and screened their He/N2 selectivity and permeances. We compared the pressure-normalized flux of the set with the highest He/N2 permeance against a commercial symmetric membrane for a syngas mixture and its individual purified components. Under equal pressure, the asymmetric membrane exhibited 300-fold higher H2-flux, 80-fold higher CO-flux, and 100-fold higher CO2-flux than the symmetric membrane for pure gases. For the mixture, the asymmetric membrane had a 45-fold greater H2-flux, 100-fold greater CO-flux, and 400-fold greater CO2-flux than those of the symmetric membrane. Although the asymmetric membrane’s selectivity (H2:CO:CO2, 1:5.2:12) exceeded that of the commercial membranes (1:3:1.7), the asymmetric membrane possesses highly desirable traits for bioconversion of syngas, as its gas fluxes greatly exceed those of commercial membranes.

On February 3, 2023, a train carrying numerous hazardous chemicals derailed in East Palestine, OH, spurring temporary evacuation of residents and a controlled burn of some of the hazardous cargo. Residents reported health symptoms, including headaches and respiratory, skin, and eye irritation. Initial data from U.S. Environmental Protection Agency (EPA) stationary air monitors indicated levels of potential concern for air toxics based on hazard quotient calculations. To provide complementary data, we conducted mobile air quality sampling on February 20 and 21 using proton transfer reaction-mass spectrometry. Measurements were taken at 1 s intervals along routes designed to sample both close to and farther from the derailment. Mobile air monitoring indicated that average concentrations of benzene, toluene, xylenes, and vinyl chloride were below minimal risk levels for intermediate and chronic exposures, similar to EPA stationary monitoring data. Levels of acrolein were high relative to those of other volatile organic compounds, with spatial analyses showing levels in East Palestine up to 6 times higher than the local rural background. Nontargeted analyses identified levels of additional unique compounds above background levels, some displaying spatiotemporal patterns similar to that of acrolein and others exhibiting distinct hot spots. These initial findings warrant follow-up mobile air quality monitoring to characterize longitudinal exposure and risk levels.

Road runoff to streams and rivers exposes aquatic organisms to complex mixtures of chemical contaminants. In particular, the tire-derived chemical 6PPD-quinone (N-(1,3-dimethylbutyl)-N′-phenyl-p-phenylenediamine-quinone) is acutely toxic to several species of salmonids, which are critical to fisheries, ecosystems, and Indigenous cultures. We therefore urgently require interventions that can reduce loadings of 6PPD-quinone to salmonid habitats. Herein, we conducted a spike and recovery experiment on a full-scale, mature bioretention cell to assess the efficacy of stormwater green infrastructure technologies in reducing 6PPD-quinone loadings to receiving waters. We then interpreted and extended the results of our experiment using an improved version of the “Bioretention Blues” contaminant transport and fate model. Overall, our results showed that stormwater bioretention systems can effectively mitigate >∼90% of 6PPD-quinone loadings to streams under most “typical” storm conditions (i.e., < 2-year return period). We therefore recommend that stormwater managers and other environmental stewards redirect stormwater away from receiving waters and into engineered green infrastructure systems such as bioretention cells.

Delhi, India, suffers from periods of very poor air quality, but little is known about the chemical production of secondary pollutants in this highly polluted environment. During the postmonsoon period in 2018, extremely high nighttime concentrations of NOx (NO and NO2) and volatile organic compounds (VOCs) were observed, with median NOx mixing ratios of ∼200 ppbV (maximum of ∼700 ppbV). A detailed chemical box model constrained to a comprehensive suite of speciated VOC and NOx measurements revealed very low nighttime concentrations of oxidants, NO3, O3, and OH, driven by high nighttime NO concentrations. This results in an atypical NO3 diel profile, not previously reported in other highly polluted urban environments, significantly perturbing nighttime radical oxidation chemistry. Low concentrations of oxidants and high nocturnal primary emissions coupled with a shallow boundary layer led to enhanced early morning photo-oxidation chemistry. This results in a temporal shift in peak O3 concentrations when compared to the premonsoon period (12:00 and 15:00 local time, respectively). This shift will likely have important implications on local air quality, and effective urban air quality management should consider the impacts of nighttime emission sources during the postmonsoon period.

The widely used silver nanoparticles (AgNPs) can cause damage to skeletal development in aquatic organisms, which has a significant impact on their survival and reproduction. We hypothesized that the biological toxicity of AgNPs itself may be the culprit for early skeletal developmental malformation. In this study, we achieved the first nanoscale visualization of the notochord and skeletal muscle anatomy affected by exposure to AgNPs through a novel whole-body expansion microscopy technique (whole-ExM). This technique allows the whole zebrafish to be expanded equally in three dimensions by ∼4.5 times, enabling nanoscale resolution imaging without complex and expensive equipment. Our results suggested that AgNPs caused curvature deformation of the notochord as well as reduced and loosely arranged skeletal muscle. In addition, we demonstrated that the main source of Ag+ was the dissolution of AgNPs in vivo. Compared with that of the released Ag+, the developmental toxicity caused by AgNPs themselves was non-negligible. This work achieved cellular-level visualization of living animals and overcame the limitations of previous macroscopic or microscopic consideration of the toxicity of AgNPs. The study provided a new perspective for assessing the toxicity of nanomaterials by using whole-ExM to achieve ultraclear nanoscale imaging of biological organs.

The latest report by Working Group III of the Intergovernmental Panel on Climate Change stated that the average annual emissions of global greenhouse gases during 2010–2019 were at the highest level in human history. As the largest energy consumer and carbon emitter in the world, China has pledged to reach peak carbon emissions before 2030 and achieve carbon neutrality before 2060 by implementing strict policies and measures. Accurate monitoring and evaluation of regional CO2 emissions are fundamental in formulating carbon emission reduction strategies and conducting international verification. However, estimating CO2 emissions in key industries, cities, and regions is a complex task that involves multidisciplinary methods such as carbon accounting, carbon monitoring, numerical simulation, and remote sensing inversion.

Human exposure to microplastics (MPs), especially from indoor air, has aroused growing public concern, but very little is known about the assessment of individual MPs inhalation exposure. In this study, a total of 30 volunteers were recruited from Shanghai, China. Both human inhaled indoor aerosol (HIA) and human exhaled breath (HEB) samples were pairwise collected for each participant and analyzed through micro-Raman imaging spectroscopy. MPs were detected in all samples, averaging 43 ± 16 (range of 11–92) items/m3 for HIA and 12 ± 5 (range of 3–28) items/m3 for HEB. Moreover, the dominant components in all samples were small fragment- and fiber-shaped MPs. It is estimated that the daily intake of HIA was roughly 704 ± 254 MPs items, most of which would deposited in the airway with 526 ± 203 MPs items, whereas 178 ± 75 MPs items could be daily discharged via HEB. The actual daily inhalation exposure of MPs could be overestimated by 1.33 times with the HIA-based approach and by 1.40 times for smaller MPs (<10 μm). These results suggest that integration of HIA and HEB should be considered when evaluating individual MPs exposure via respiration.

Recent evidence suggests that products of indoor ozone chemistry contribute to cardiovascular pathophysiology. A hypothetical exposure pathway is the formation of reactive oxygen species (ROS) on indoor surfaces, and subsequent partitioning of ROS to respirable particulate matter (PM). For this pathway to be relevant, the ozone-initiated surface yield of ROS should be large enough to contribute substantially to total ROS intake by PM. Here, we exposed a model indoor surface film comprising a mixture of skin and cooking oil lipids to ozone and measured the yield of condensed-phase ROS using a colorimetric method sensitive primarily to hydroperoxides and calibrated with hydrogen peroxide. Approximately 46% of the ozone that was consumed in the reaction formed ROS on a molar basis. Approximately half of the ROS formed is persistent for at least several hours on the surface. ROS continued to form in the absence of ozone, suggesting that a mechanism other than ozonation continues to oxidize the lipids, such as autoxidation. The yields observed here are well above that necessary to contribute to the ROS airborne concentrations observed in field studies.

A rapid increase in municipal solid waste generation has far outpaced resources to manage waste in many developing countries, resulting in the burning of trash in designated landfills or public places, the release of harmful air pollutants, and exposure of nearby populations. While some governments have recently banned open burning at municipal facilities, monitoring the success of mitigation strategies has been challenging due to the lack of adequate air pollution monitoring methodologies. To address this, we have developed a machine learning approach that utilizes high-resolution (3 m/pixel) satellite imagery and applied the methodology to detect plumes of smoke from waste burning on Thilafushi in the Maldives. We employed an image classification and semantic segmentation model based on a pretrained convolutional neural network to identify and locate plumes within images. Our approach achieved an average intersection over union (overlap) of 0.70 between visually identified plumes and the machine learning output as well as a pixel-level classification accuracy of 96.3% on our holdout testing data. Our results demonstrate the potential of machine learning models in detecting plumes from sources where measurements are not available, including wildfires, coal-fired power plants, and industrial plumes, as well as in tracking the progress of mitigation strategies.

The chemical nature and stability of reduced dissolved organic sulfur (DOSRed) have implications on the biogeochemical cycling of trace and major elements across fresh and marine aquatic environments, but the underlying processes governing DOSRed stability remain obscure. Here, dissolved organic matter (DOM) was isolated from a sulfidic wetland, and laboratory experiments quantified dark and photochemical oxidation of DOSRed using atomic-level measurement of sulfur X-ray absorption near-edge structure (XANES) spectroscopy. DOSRed was completely resistant to oxidation by molecular oxygen in the dark and underwent rapid and quantitative oxidation to inorganic sulfate (SO42–) in the presence of sunlight. The rate of DOSRed oxidation to SO42– greatly exceeded that of DOM photomineralization, resulting in a 50% loss of total DOS and 78% loss of DOSRed over 192 h of irradiance. Sulfonates (DOSSO3) and other minor oxidized DOS functionalities were not susceptible to photochemical oxidation. The observed susceptibility of DOSRed to photodesulfurization, which has implications on carbon, sulfur, and mercury cycling, should be comprehensively evaluated across diverse aquatic environments of differing DOM composition.